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Compound of Interest

Compound Name: 4-Acetyl-4'-methylbiphenyl

CAS No.: 5748-38-9

Cat. No.: B1277983

Get Quote

4-Acetyl-4'-methylbiphenyl, a ketone derivative of the biphenyl scaffold, is a molecule of

considerable interest in medicinal chemistry and materials science. Its structural rigidity,

aromatic character, and functional groups make it a valuable intermediate in the synthesis of

novel compounds. For professionals in drug development and materials research, a precise

understanding of its fundamental physicochemical properties is not merely academic; it is a

prerequisite for successful process development, purification, formulation, and quality control.

The melting and boiling points, in particular, serve as critical indicators of purity and are

foundational to designing and interpreting experimental outcomes. This guide provides a

detailed examination of these two key parameters for 4-Acetyl-4'-methylbiphenyl.

Physicochemical Profile of 4-Acetyl-4'-
methylbiphenyl
A compound's identity and physical behavior are encapsulated in its core data. The following

table summarizes the key identifiers and thermal properties of 4-Acetyl-4'-methylbiphenyl.
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Property Value Source(s)

IUPAC Name
1-[4-(4-

methylphenyl)phenyl]ethanone
[1]

CAS Number 5748-38-9 [1][2][3]

Molecular Formula C₁₅H₁₄O [1][2][3]

Molecular Weight 210.27 g/mol [1][2][3]

Melting Point 122 °C [3]

Boiling Point 338.9 °C at 760 mmHg [2]

210-214 °C (at reduced

pressure)
[3]

The variance in the reported boiling points is significant and highlights a crucial experimental

consideration: thermal stability. The lower range (210-214 °C) is indicative of a measurement

taken under reduced pressure, a common and necessary practice for high molecular weight

organic compounds to prevent decomposition at their atmospheric boiling point.

Part 1: Melting Point Determination and
Interpretation
The melting point is an intrinsic property of a pure, crystalline solid. It provides a rapid and

effective means of substance identification and purity assessment. A sharp melting range

(typically < 2 °C) is characteristic of a pure compound, whereas impurities tend to depress and

broaden this range.

Expertise in Practice: The Capillary Melting Point
Protocol
The capillary method remains the gold standard for melting point determination due to its

precision and requirement for minimal sample. The causality behind this protocol is rooted in

achieving thermal equilibrium and accurate observation.

Self-Validating Experimental Protocol:
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Sample Preparation: The sample must be thoroughly dried to eliminate residual solvents,

which can act as impurities. It is then finely pulverized to ensure uniform packing and

efficient heat transfer.

Capillary Loading: A small amount of the powdered sample is packed into a thin-walled

capillary tube to a height of 2-3 mm. A dense, uniform packing is essential to avoid air

pockets that would disrupt heat conduction.

Instrument Calibration: Prior to measurement, the melting point apparatus must be calibrated

using certified standards with known melting points (e.g., benzophenone, caffeine). This step

ensures the trustworthiness of the instrument's temperature sensor.

Heating Ramp: The sample is heated rapidly to a temperature approximately 15-20 °C below

the expected melting point (122 °C).

Observation Ramp: The heating rate is then reduced to a slow 1-2 °C per minute. Causality:

A slow ramp rate is critical to allow the system to approach thermal equilibrium, ensuring the

temperature read by the thermometer accurately reflects the temperature of the sample.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

start of the melting range. The temperature at which the last crystal melts is the end of the

range.

Workflow Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1277983/docs#introduction-the-significance-of-core-
physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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